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Compound of Interest

Compound Name:
2-Chloro-N-(4-

methoxybenzyl)aniline

CAS No.: 356536-88-4

Cat. No.: B3342816

Get Quote

This guide provides a comprehensive technical overview of 2-Chloro-N-(4-
methoxybenzyl)aniline, a substituted aniline derivative of interest to researchers and

professionals in drug development and chemical synthesis. This document delves into its

chemical identity, synthesis, characterization, and safety considerations, offering a foundational

resource for its application in a laboratory setting.

Core Chemical Identity
A precise understanding of a molecule's structure and identifiers is paramount for any scientific

endeavor. These identifiers are crucial for database searches, regulatory submissions, and

ensuring the correct compound is being used in experimental work.

Structural Representation and Chemical Identifiers
The molecular structure of 2-Chloro-N-(4-methoxybenzyl)aniline is characterized by a 2-

chloroaniline core N-substituted with a 4-methoxybenzyl group.

Table 1: Chemical Identifiers for 2-Chloro-N-(4-methoxybenzyl)aniline
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Identifier Value Source

IUPAC Name
2-Chloro-N-(4-

methoxybenzyl)aniline
N/A

CAS Number 356536-88-4 [1][2][3]

Molecular Formula C₁₄H₁₄ClNO [1]

Molecular Weight 247.72 g/mol [1][3]

SMILES
COC1=CC=C(C=C1)CNC2=C

C=CC=C2Cl
[1]

InChIKey
Information not publicly

available
N/A

Note: A definitive InChIKey for this specific compound is not readily available in public chemical

databases as of the last update of this guide.

Synthesis and Purification
The synthesis of N-benzylated anilines is a common transformation in organic chemistry. While

a specific, peer-reviewed protocol for the synthesis of 2-Chloro-N-(4-methoxybenzyl)aniline
is not extensively documented, a general and robust method involves the reductive amination

of 4-methoxybenzaldehyde with 2-chloroaniline. This approach is favored for its high efficiency

and selectivity.

Synthetic Pathway: Reductive Amination
The logical pathway for the synthesis of the target compound is a two-step, one-pot reductive

amination. This process begins with the formation of an imine intermediate from the

condensation of 2-chloroaniline and 4-methoxybenzaldehyde, followed by in-situ reduction to

the secondary amine.
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2-Chloroaniline

Schiff Base (Imine) Intermediate4-Methoxybenzaldehyde 2-Chloro-N-(4-methoxybenzyl)aniline

Reducing Agent
(e.g., NaBH(OAc)₃)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b3342816?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3342816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

